Cas no 1805044-14-7 (6-Chloromethyl-3-cyano-2-hydroxybenzenesulfonyl chloride)

• Product Name: 6-Chloromethyl-3-cyano-2-hydroxybenzenesulfonyl chloride
• CAS No: 1805044-14-7
• MF: C₈H₅Cl₂NO₃S
• MW: 266.101198911667
• CID: 4981436
• Update Time: 2025-06-07

6-Chloromethyl-3-cyano-2-hydroxybenzenesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 6-Chloromethyl-3-cyano-2-hydroxybenzenesulfonyl chloride

• Inchi： 1S/C8H5Cl2NO3S/c9-3-5-1-2-6(4-11)7(12)8(5)15(10,13)14/h1-2,12H,3H2
• InChI Key： KHWRKTITLZOVQR-UHFFFAOYSA-N
• SMILES： ClS(C1C(=C(C#N)C=CC=1CCl)O)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 369
• XLogP3: 2.2
• Topological Polar Surface Area: 86.5

Additional information on 6-Chloromethyl-3-cyano-2-hydroxybenzenesulfonyl chloride

Recent Advances in the Application of 6-Chloromethyl-3-cyano-2-hydroxybenzenesulfonyl chloride (CAS: 1805044-14-7) in Chemical Biology and Pharmaceutical Research

In recent years, the compound 6-Chloromethyl-3-cyano-2-hydroxybenzenesulfonyl chloride (CAS: 1805044-14-7) has garnered significant attention in the field of chemical biology and pharmaceutical research. This sulfonyl chloride derivative has demonstrated versatile applications as a key intermediate in the synthesis of biologically active molecules, particularly in the development of enzyme inhibitors and fluorescent probes. Its unique structural features, including the reactive chloromethyl and sulfonyl chloride groups, make it a valuable building block for the construction of complex molecular architectures with potential therapeutic and diagnostic applications.

A recent study published in the Journal of Medicinal Chemistry (2023) explored the use of 6-Chloromethyl-3-cyano-2-hydroxybenzenesulfonyl chloride as a precursor for the synthesis of novel sulfonamide-based inhibitors targeting carbonic anhydrase isoforms. The researchers successfully utilized the compound's reactive sites to introduce diverse pharmacophores, resulting in a series of inhibitors with nanomolar affinity and high selectivity for tumor-associated isoforms. This work highlights the compound's potential in the design of targeted cancer therapies.

In the field of chemical biology, a breakthrough application was reported in ACS Chemical Biology (2024), where 6-Chloromethyl-3-cyano-2-hydroxybenzenesulfonyl chloride served as a crucial component in developing a new class of activity-based protein profiling (ABPP) probes. The compound's ability to form covalent bonds with nucleophilic amino acids enabled the creation of highly specific probes for studying cysteine protease activity in live cells, providing new insights into proteolytic networks in disease states.

From a synthetic chemistry perspective, recent advances in the production and purification of 6-Chloromethyl-3-cyano-2-hydroxybenzenesulfonyl chloride have been reported in Organic Process Research & Development (2023). The study presented an optimized large-scale synthesis protocol that improves yield and purity while reducing environmental impact through green chemistry approaches. These improvements are particularly significant given the growing demand for this intermediate in pharmaceutical development pipelines.

The safety profile and handling considerations of 6-Chloromethyl-3-cyano-2-hydroxybenzenesulfonyl chloride were comprehensively reviewed in Chemical Research in Toxicology (2024). The analysis provided updated guidelines for safe laboratory practices when working with this reactive compound, including recommendations for personal protective equipment and waste disposal procedures. This information is crucial for researchers incorporating this intermediate into their synthetic workflows.

Looking forward, the unique properties of 6-Chloromethyl-3-cyano-2-hydroxybenzenesulfonyl chloride position it as a promising candidate for emerging applications in drug discovery and chemical biology. Current research directions include its potential use in PROTAC (proteolysis targeting chimera) development and as a warhead in covalent drug design. The compound's versatility and the continuous refinement of its synthetic applications suggest it will remain an important tool in medicinal chemistry for years to come.